Cas no 230286-11-0 (β-D-Glucopyranoside, 2-azidoethyl 4-O-β-D-galactopyranosyl-)
β-D-Glucopyranoside, 2-azidoethyl 4-O-β-D-galactopyranosyl- Chemical and Physical Properties
Names and Identifiers
-
- β-D-Glucopyranoside, 2-azidoethyl 4-O-β-D-galactopyranosyl-
- 2-AZIDOETHYL Β-LACTOPYRANOSIDE
- 2-Azidoethyl beta-lactopyranoside
- 2-Azidoethyl beta-lactopyranoside >=95%
- 2-Azidoethyl β-D-lactoside
- 2-Azidoethyl
- b-D-Glucopyranoside, 2-azidoethyl 4-O-b-D-galactopyranosyl-
- (2S,3R,4S,5R,6R)-2-{[(2R,3S,4R,5R,6R)-6-(2-azidoethoxy)-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy}-6-(hydroxymethyl)oxane-3,4,5-triol
- A-D-lactoside
- 1-(2-Azidoethoxy)-beta-D-lactose, 1-(2-Azidoethoxy)-beta-D-galactopyranosyl-beta-(1->4)-D-glucopyranose
- 230286-11-0
- HY-151793
- MFCD19981033
-
- MDL: MFCD19981033
- Inchi: 1S/C14H25N3O11/c15-17-16-1-2-25-13-11(24)9(22)12(6(4-19)27-13)28-14-10(23)8(21)7(20)5(3-18)26-14/h5-14,18-24H,1-4H2/t5-,6-,7+,8+,9-,10-,11-,12-,13-,14+/m1/s1
- InChI Key: RJQOAPBBNHAZBL-VNQPAINQSA-N
- SMILES: O([C@@]1([H])[C@@H]([C@@H](O)[C@@H](O)[C@@H](CO)O1)O)[C@H]1[C@@H]([C@@H](O)[C@H](OCCN=[N+]=[N-])O[C@@H]1CO)O
Computed Properties
- Exact Mass: 411.14890862Da
- Monoisotopic Mass: 411.14890862Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 537
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.3
- Topological Polar Surface Area: 193Ų
β-D-Glucopyranoside, 2-azidoethyl 4-O-β-D-galactopyranosyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB308787-100 mg |
1-(2-Azidoethoxy)-beta-D-lactose, 1-(2-Azidoethoxy)-beta-D-galactopyranosyl-beta-(1->4)-D-glucopyranose; . |
230286-11-0 | 100 mg |
€975.00 | 2023-07-19 | ||
| abcr | AB308787-100mg |
1-(2-Azidoethoxy)-beta-D-lactose, 1-(2-Azidoethoxy)-beta-D-galactopyranosyl-beta-(1->4)-D-glucopyranose; . |
230286-11-0 | 100mg |
€1320.00 | 2025-02-18 | ||
| abcr | AB308787-250mg |
1-(2-Azidoethoxy)-beta-D-lactose, 1-(2-Azidoethoxy)-beta-D-galactopyranosyl-beta-(1->4)-D-glucopyranose; . |
230286-11-0 | 250mg |
€1905.00 | 2025-02-18 | ||
| Biosynth | FJA28611-5 mg |
2-Azidoethyl β-lactopyranoside |
230286-11-0 | 5mg |
$98.20 | 2023-01-04 | ||
| Biosynth | FJA28611-10 mg |
2-Azidoethyl β-lactopyranoside |
230286-11-0 | 10mg |
$157.10 | 2023-01-04 | ||
| Biosynth | FJA28611-25 mg |
2-Azidoethyl β-lactopyranoside |
230286-11-0 | 25mg |
$294.50 | 2023-01-04 | ||
| Biosynth | FJA28611-50 mg |
2-Azidoethyl β-lactopyranoside |
230286-11-0 | 50mg |
$471.50 | 2023-01-04 | ||
| Biosynth | FJA28611-100 mg |
2-Azidoethyl β-lactopyranoside |
230286-11-0 | 100MG |
$755.00 | 2023-01-04 | ||
| abcr | AB308787-250 mg |
1-(2-Azidoethoxy)-beta-D-lactose, 1-(2-Azidoethoxy)-beta-D-galactopyranosyl-beta-(1->4)-D-glucopyranose; . |
230286-11-0 | 250 mg |
€1,650.00 | 2023-07-19 |
β-D-Glucopyranoside, 2-azidoethyl 4-O-β-D-galactopyranosyl- Suppliers
β-D-Glucopyranoside, 2-azidoethyl 4-O-β-D-galactopyranosyl- Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on β-D-Glucopyranoside, 2-azidoethyl 4-O-β-D-galactopyranosyl-
Exploring the Unique Properties and Applications of β-D-Glucopyranoside, 2-azidoethyl 4-O-β-D-galactopyranosyl- (CAS No. 230286-11-0)
In the realm of glycobiology and carbohydrate chemistry, β-D-Glucopyranoside, 2-azidoethyl 4-O-β-D-galactopyranosyl- (CAS No. 230286-11-0) stands out as a specialized compound with significant potential in research and therapeutic applications. This glycoside derivative combines a β-D-glucopyranoside core with a 2-azidoethyl linker and a 4-O-β-D-galactopyranosyl moiety, making it a versatile tool for studying glycosylation processes, cell signaling, and biomolecular interactions.
The compound's unique structure has garnered attention in the scientific community, particularly for its role in click chemistry applications. The presence of the azido group enables efficient conjugation with alkyne-functionalized molecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction widely used in bioconjugation, drug delivery, and materials science. Researchers are increasingly exploring its utility in glycoprotein engineering, vaccine development, and diagnostic assays, aligning with current trends in precision medicine and biotechnology.
One of the most searched questions in this field revolves around the synthesis and purification of complex glycosides like β-D-Glucopyranoside, 2-azidoethyl 4-O-β-D-galactopyranosyl-. Advanced techniques such as enzymatic glycosylation and solid-phase synthesis are often employed to achieve high yields and purity. The compound's stability under physiological conditions also makes it a candidate for in vivo studies, a topic frequently queried in academic and industrial research forums.
Another hot topic is the compound's potential in glycan microarray technology, where it can be used to profile antibody interactions or study carbohydrate-protein binding. This aligns with the growing demand for high-throughput screening methods in immunology and infectious disease research. Its compatibility with fluorescent labeling further enhances its applicability in imaging and diagnostics, addressing the need for non-invasive detection tools in modern healthcare.
From an industrial perspective, β-D-Glucopyranoside, 2-azidoethyl 4-O-β-D-galactopyranosyl- is gaining traction in the development of biocompatible materials and targeted drug delivery systems. Its ability to mimic natural glycans allows for the design of bioactive surfaces in tissue engineering or drug carriers with improved specificity. These applications resonate with the surge in interest around personalized medicine and nanotechnology, as evidenced by rising search volumes for related keywords.
In summary, β-D-Glucopyranoside, 2-azidoethyl 4-O-β-D-galactopyranosyl- (CAS No. 230286-11-0) exemplifies the convergence of chemistry, biology, and technology. Its multifaceted roles—from click chemistry to glycomics—highlight its relevance in addressing contemporary challenges in science and medicine. As research continues to uncover its full potential, this compound is poised to remain a focal point in both academic discourse and industrial innovation.
230286-11-0 (β-D-Glucopyranoside, 2-azidoethyl 4-O-β-D-galactopyranosyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)